Cas no 1788041-57-5 (tert-butyl 3-cyano-3-fluoro-azetidine-1-carboxylate)

tert-butyl 3-cyano-3-fluoro-azetidine-1-carboxylate structure
1788041-57-5 structure
Product Name:tert-butyl 3-cyano-3-fluoro-azetidine-1-carboxylate
CAS No:1788041-57-5
MF:C9H13FN2O2
MW:200.210125684738
MDL:MFCD28502469
CID:3039284
PubChem ID:91933832
Update Time:2025-04-21

tert-butyl 3-cyano-3-fluoro-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-cyano-3-fluoroazetidine-1-carboxylate
    • tert-butyl 3-cyano-3-fluoro-azetidine-1-carboxylate
    • MFCD28502469
    • CS-0048307
    • P15035
    • C9H13FN2O2
    • tert-Butyl3-cyano-3-fluoroazetidine-1-carboxylate
    • 1788041-57-5
    • AKOS025396329
    • 1-Boc-3-cyano-3-fluoroazetidine
    • SY099683
    • 1-Azetidinecarboxylic acid, 3-cyano-3-fluoro-, 1,1-dimethylethyl ester
    • SB22120
    • AS-52397
    • EN300-7193696
    • SCHEMBL25303284
    • MDL: MFCD28502469
    • Inchi: 1S/C9H13FN2O2/c1-8(2,3)14-7(13)12-5-9(10,4-11)6-12/h5-6H2,1-3H3
    • InChI Key: VLCFNAIYELAULW-UHFFFAOYSA-N
    • SMILES: FC1(C#N)CN(C(=O)OC(C)(C)C)C1

Computed Properties

  • Exact Mass: 200.09610582g/mol
  • Monoisotopic Mass: 200.09610582g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 53.3Ų

tert-butyl 3-cyano-3-fluoro-azetidine-1-carboxylate Pricemore >>

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